Cas no 878728-73-5 (8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878728-73-5
• MF: C₂₁H₂₃N₅O₄
• MW: 409.438424348831
• CID: 5556671
• PubChem ID: 6484836
• Update Time: 2025-07-09

8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F3124-0190
• AKOS016336023
• 6-(2-ethoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
• AKOS000725486
• AB00682966-01
• 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(1-methyl-2-oxopropyl)-1,3,5-trihydro-4-imid azolino[1,2-h]purine-2,4-dione
• 878728-73-5
• Z237599448
• VU0509547-1
• 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H23N5O4/c1-6-30-16-10-8-7-9-15(16)25-12(2)11-24-17-18(22-20(24)25)23(5)21(29)26(19(17)28)13(3)14(4)27/h7-11,13H,6H2,1-5H3
• InChI Key： XQAISMRHWYORJO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=CC=4OCC)C(C)=CN23)N(C)C(N1C(C(C)=O)C)=O

Computed Properties

• Exact Mass: 409.17500423g/mol
• Monoisotopic Mass: 409.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878728-73-5)

The compound 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878728-73-5) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its unique imidazo[1,2-g]purine core, combined with functional groups such as the 2-ethoxyphenyl and 3-oxobutan-2-yl moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and its possible applications in treating metabolic disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments with fewer side effects. This compound's multi-functional structure aligns with current trends in drug discovery, where polypharmacology—the ability of a single molecule to interact with multiple targets—is highly valued. Its CAS No. 878728-73-5 is frequently searched in academic databases, reflecting its relevance in ongoing studies. The imidazo[1,2-g]purine scaffold, in particular, is known for its bioactivity, making this compound a subject of intense scrutiny.

One of the most compelling aspects of 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its potential application in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are exploring compounds that can cross the blood-brain barrier and exhibit neuroprotective effects. The ethoxyphenyl group in this molecule may enhance its lipophilicity, a critical factor for CNS penetration. Additionally, its 3-oxobutan-2-yl moiety could play a role in stabilizing protein interactions, a hot topic in drug design circles.

The synthesis of CAS No. 878728-73-5 involves sophisticated organic chemistry techniques, including multi-step heterocyclic reactions. Its purine-derived framework is reminiscent of naturally occurring nucleotides, which often exhibit high biocompatibility. This characteristic is particularly appealing for biopharmaceutical applications, where minimizing immunogenic responses is paramount. The compound's methyl groups at positions 1 and 7 further contribute to its metabolic stability, a key consideration in preclinical development.

From a computational chemistry perspective, 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione presents an interesting case for molecular docking studies. Researchers are using AI-driven drug discovery platforms to predict its binding affinities with various protein targets. This approach aligns with the growing trend of integrating machine learning into medicinal chemistry, a topic frequently searched in scientific literature. The compound's structural complexity makes it an ideal candidate for testing the limits of these predictive models.

Another area of interest is the compound's potential role in anti-inflammatory therapies. Chronic inflammation is a root cause of many diseases, and the search for new small-molecule inhibitors of inflammatory pathways is a major focus in pharmacology. The imidazo[1,2-g]purine core of this molecule shares structural similarities with known kinase inhibitors, suggesting possible applications in immunomodulation. This connection has sparked numerous queries in academic search engines, highlighting its relevance to current research trends.

In conclusion, 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878728-73-5) represents a fascinating intersection of organic synthesis, drug discovery, and computational biology. Its diverse functional groups and complex architecture make it a valuable subject for further investigation, particularly in the context of neurodegenerative diseases and anti-inflammatory therapies. As research progresses, this compound may well emerge as a key player in the next generation of targeted therapeutics.